3-Chloro-4-nitrobenzoic acid
Cat. No. B1297520
Key on ui cas rn:
39608-47-4
M. Wt: 201.56 g/mol
InChI Key: TZPGGFYKIOBMCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759535B2
Procedure details
3-Methylamino-4-nitro-benzoic acid (1.1 g) was prepared by following General Procedure A starting from 3-chloro-4-nitro-benzoic acid (1.0 g) and methylamine (2 M in THF, 8.1 mL) in THF. The crude product was used in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[N+:11]([O-:13])=[O:12])[C:5]([OH:7])=[O:6].[CH3:14][NH2:15]>C1COCC1>[CH3:14][NH:15][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[N+:11]([O-:13])=[O:12])[C:5]([OH:7])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC=1C=C(C(=O)O)C=CC1[N+](=O)[O-]
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Step Two
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Name
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Quantity
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8.1 mL
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Type
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reactant
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Smiles
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CN
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was used in the next step without further purification
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNC=1C=C(C(=O)O)C=CC1[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
